5-Iodo-2-methyl-1,3-benzothiazole
Overview
Description
5-Iodo-2-methyl-1,3-benzothiazole is a heterocyclic organic compound with the molecular formula C8H6INS . It has a molecular weight of 275.11 g/mol . The compound is used in various applications and is of interest in the field of organic chemistry .
Synthesis Analysis
The synthesis of 5-Iodo-2-methyl-1,3-benzothiazole and similar compounds often involves a three-component reaction of o-iodoanilines or electron-rich aromatic amines with K2S and DMSO . This provides 2-unsubstituted benzothiazoles in good isolated yields with good functional group tolerance . Other methods include the use of samarium triflate as a reusable acid catalyst under mild reaction conditions in aqueous medium .Molecular Structure Analysis
The molecular structure of 5-Iodo-2-methyl-1,3-benzothiazole is characterized by a benzothiazole ring substituted with an iodine atom and a methyl group . The InChI code for the compound is 1S/C8H7INS/c1-5-10-7-4-6(9)2-3-8(7)11-5/h2-4,11H,1H3 .Physical And Chemical Properties Analysis
5-Iodo-2-methyl-1,3-benzothiazole has a molecular weight of 275.11 g/mol . It has a topological polar surface area of 41.1 Ų and a complexity of 153 . The compound has no hydrogen bond donor count and a hydrogen bond acceptor count of 2 .Scientific Research Applications
Organic Synthesis
5-Iodo-2-methyl-1,3-benzothiazole can be used in organic synthesis. For instance, it can react with aliphatic, aromatic and heteroaromatic α-iodoketones in the absence of bases or catalysts . The reaction proceeds by N-alkylation of the endocyclic nitrogen atom followed by intramolecular dehydrative cyclization .
Creation of New Materials
The derivatives of 2-aminothiazole, which can be synthesized from 5-Iodo-2-methyl-1,3-benzothiazole, are successfully applied in the creation of new materials for advanced technologies .
Drug Synthesis
The derivatives of 2-aminothiazole are used as precursors of biologically active compounds in medicine . They have shown a wide range of biological activities including anti-cancer, anti-bacterial, anti-tuberculosis, anti-diabetic, anthelmintic, anti-tumor, anti-viral, anti-oxidant, anti-inflammatory, anti-glutamate and anti-parkinsonism, anticonvulsant, muscle relaxant activities, and neuroprotective .
Agriculture
The derivatives of 2-aminothiazole are also used in agriculture . They can be used as plant growth regulators .
Industrial Applications
In industry, these derivatives are valuable components of matrices of inert coatings . They are also used to disperse dyes .
Environmental Applications
The derivatives of 2-aminothiazole can be used as adsorbents of heavy metals and as fluorescent sensors for the detection of metals .
Future Directions
Benzothiazoles, including 5-Iodo-2-methyl-1,3-benzothiazole, are of great interest in the field of drug design due to their high biological and pharmacological activity . Therefore, future research may focus on exploring their potential applications in medicine, as well as developing new synthetic processes for these compounds .
properties
IUPAC Name |
5-iodo-2-methyl-1,3-benzothiazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6INS/c1-5-10-7-4-6(9)2-3-8(7)11-5/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UUODOEGHZZBDBL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(S1)C=CC(=C2)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6INS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00347609 |
Source
|
| Record name | 5-Iodo-2-methyl-1,3-benzothiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00347609 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
275.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Iodo-2-methyl-1,3-benzothiazole | |
CAS RN |
90414-61-2 |
Source
|
| Record name | 5-Iodo-2-methyl-1,3-benzothiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00347609 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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